Cas no 911817-98-6 (Phenol, 2-bromo-6-cyclopropyl-)

• Product Name: Phenol, 2-bromo-6-cyclopropyl-
• CAS No: 911817-98-6
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 1960975
• PubChem ID: 19094772
• Update Time: 2025-05-24

Phenol, 2-bromo-6-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-cyclopropyl-
• MFCD24719347
• 911817-98-6
• WHEZUXLUMWCJAP-UHFFFAOYSA-N
• SCHEMBL2046837
• starbld0042926
• 2-bromo-6-cyclopropylphenol
• CS-0459521

• Inchi： 1S/C9H9BrO/c10-8-3-1-2-7(9(8)11)6-4-5-6/h1-3,6,11H,4-5H2
• InChI Key： WHEZUXLUMWCJAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1CC1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on Phenol, 2-bromo-6-cyclopropyl-

Phenol, 2-bromo-6-cyclopropyl- (CAS No. 911817-98-6): A Comprehensive Overview

Phenol, 2-bromo-6-cyclopropyl- is a chemical compound with the CAS registry number 911817-98-6. This compound belongs to the family of brominated aromatic compounds and is characterized by its unique structural features. The molecule consists of a phenol ring substituted with a bromine atom at the 2-position and a cyclopropyl group at the 6-position. This combination of substituents imparts distinctive chemical and physical properties to the compound, making it a subject of interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology.

The synthesis of Phenol, 2-bromo-6-cyclopropyl- typically involves multi-step reactions. One common approach is the bromination of a suitable phenol derivative followed by cyclopropanation at the para position. The bromination step often employs bromine in the presence of a catalyst, such as FeBr3, under controlled conditions to ensure regioselectivity. The subsequent cyclopropanation can be achieved through various methods, including Simmons-Smith reaction or other cyclopropanation techniques that are compatible with aromatic systems.

Recent studies have highlighted the potential applications of Phenol, 2-bromo-6-cyclopropyl- in drug discovery and materials science. In pharmacology, this compound has been explored as a lead molecule for developing bioactive agents targeting specific receptors or enzymes. The bromine substituent is known to enhance lipophilicity and improve drug-like properties such as permeability and solubility. Meanwhile, the cyclopropyl group contributes to the compound's stereochemical diversity and can serve as a scaffold for further functionalization.

In materials science, Phenol, 2-bromo-6-cyclopropyl- has shown promise as a building block for constructing advanced materials with tailored electronic and mechanical properties. For instance, its aromatic ring can participate in π–π interactions, making it suitable for applications in organic electronics or supramolecular chemistry. Additionally, the cyclopropyl group introduces strain into the molecule, which can be exploited to design materials with unique mechanical resilience or stimuli-responsive behavior.

The chemical stability of Phenol, 2-bromo-6-cyclopropyl- is another area of active research. Studies have demonstrated that this compound exhibits moderate stability under ambient conditions but can undergo degradation under harsh conditions such as high temperatures or strong oxidizing agents. Understanding its stability profile is crucial for optimizing its storage and handling procedures in industrial settings.

In terms of environmental impact, preliminary assessments suggest that Phenol, 2-bromo-6-cyclopropyl- has low acute toxicity to aquatic organisms when exposed at environmentally relevant concentrations. However, further research is needed to evaluate its long-term effects on ecosystems and biodegradation pathways.

The synthesis and characterization of Phenol, 2-bromo-6-cyclopropyl- have been extensively documented in recent scientific literature. For example, researchers have reported novel methods for achieving high regioselectivity during bromination by using microwave-assisted synthesis techniques. These advancements have significantly improved the yield and purity of the compound compared to traditional methods.

In conclusion, Phenol, 2-bromo-6-cyclopropyl-, with its unique structural features and versatile functional groups, continues to be a valuable compound in various chemical disciplines. Its applications span from drug discovery to materials science, with ongoing research focusing on optimizing its synthesis methods and exploring new functional applications.